3-Chloropyridazine trifluoromethanesulfonate
Overview
Description
3-Chloropyridazine trifluoromethanesulfonate is a chemical compound with the molecular formula C5H4ClF3N2O3S . It is related to 3-Chloropyridazine, which has the empirical formula C4H3ClN2 and a molecular weight of 114.53 .
Molecular Structure Analysis
The molecular structure of 3-Chloropyridazine, a related compound, includes a six-membered ring with two nitrogen atoms and a chlorine atom . The InChI key for 3-Chloropyridazine is IBWYHNOFSKJKKY-UHFFFAOYSA-N .Chemical Reactions Analysis
Trifluoromethanesulfonic acid, a component of 3-Chloropyridazine trifluoromethanesulfonate, is known to participate in various reactions. It can act as a nucleophile in substitution reactions, leading to the formation of simple alkyl triflates .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Chloropyridazine, a related compound, include a molecular weight of 114.53 g/mol, a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 2, and a rotatable bond count of 0 .Scientific Research Applications
Heterocyclic Building Block
3-Chloropyridazine trifluoromethanesulfonate is a type of heterocyclic building block . Heterocyclic compounds are widely used in many areas of chemistry, including drug design, due to their diverse range of properties. They can be used to construct more complex molecules, making them valuable in synthetic chemistry.
Medical Research
In medical research, 3-Chloropyridazine trifluoromethanesulfonate has shown promise in drug development. It has been investigated as a potential lead compound for the development of novel anticancer or antimicrobial agents.
Analytical Chemistry
The compound can be analyzed using various techniques such as NMR, HPLC, LC-MS, and UPLC . These techniques can provide valuable information about the compound’s structure and purity, which is crucial in research and development.
Future Directions
Pyridazines, which include 3-Chloropyridazine, are important six-membered nitrogen heterocyclic compounds. They have been gaining popularity since the 1970s, resulting in the synthesis of a variety of derivatives used in pharmaceutics and agrochemistry . Future research may focus on the development of new synthetic approaches and applications of pyridazine derivatives.
properties
IUPAC Name |
3-chloropyridazine;trifluoromethanesulfonic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3ClN2.CHF3O3S/c5-4-2-1-3-6-7-4;2-1(3,4)8(5,6)7/h1-3H;(H,5,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASLVTOIDNBMCCP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1)Cl.C(F)(F)(F)S(=O)(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClF3N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloropyridazine trifluoromethanesulfonate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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